Cas no 199938-13-1 (1-(pyridin-4-yl)methyl-1,4-diazepane)

• Product Name: 1-(pyridin-4-yl)methyl-1,4-diazepane
• CAS No: 199938-13-1
• MF: C₁₁H₁₇N₃
• MW: 191.27278
• CID: 880454
• PubChem ID: 16786633
• Update Time: 2025-11-02

1-(pyridin-4-yl)methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-ylmethyl)-1,4-diazepane
• LogP
• UKRORGSYN-BB BBV-026072
• 1-(pyridin-4-ylmethyl)-1,4-diazepane(SALTDATA: 3tosilate)
• 1-(pyridin-4-yl)methyl-1,4-diazepane

• Inchi： InChI=1S/C11H17N3/c1-4-12-7-9-14(8-1)10-11-2-5-13-6-3-11/h2-3,5-6,12H,1,4,7-10H2
• InChI Key： BSSOBVDBEBZUJL-UHFFFAOYSA-N
• SMILES： C1CNCCN(C1)CC2=CC=NC=C2

Computed Properties

• Exact Mass: 191.14241
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 28.16

Additional information on 1-(pyridin-4-yl)methyl-1,4-diazepane

Comprehensive Overview of 1-(pyridin-4-yl)methyl-1,4-diazepane (CAS No. 199938-13-1): Properties, Applications, and Research Insights

1-(pyridin-4-yl)methyl-1,4-diazepane (CAS No. 199938-13-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyridine ring linked to a 1,4-diazepane moiety, exhibits intriguing chemical properties that make it a subject of interest in drug discovery and material science. Researchers are particularly drawn to its potential as a pharmacophore in designing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and receptor modulation.

The molecular structure of 1-(pyridin-4-yl)methyl-1,4-diazepane combines the aromaticity of pyridine with the flexibility of the 1,4-diazepane ring, creating a versatile scaffold for medicinal chemistry. This dual functionality allows for interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels, which are critical in modern drug development. Recent studies have explored its role in neurological research, particularly in addressing conditions like anxiety and cognitive impairment, aligning with the growing public interest in mental health therapeutics.

In addition to its pharmaceutical potential, 1-(pyridin-4-yl)methyl-1,4-diazepane is also investigated for its synthetic utility. Chemists value its ability to serve as a building block for more complex molecules, enabling the creation of custom ligands and catalysts. The compound's solubility and stability under various conditions further enhance its applicability in organic synthesis, a topic frequently searched by students and professionals in chemical engineering forums.

From an industrial perspective, the demand for specialty chemicals like 1-(pyridin-4-yl)methyl-1,4-diazepane is rising, driven by advancements in personalized medicine and high-throughput screening. Its compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—also resonates with the global push for sustainable manufacturing, a hot topic in environmental science discussions.

For researchers and manufacturers, understanding the spectroscopic properties (e.g., NMR and mass spectrometry data) of CAS No. 199938-13-1 is essential for quality control and regulatory compliance. Analytical techniques like HPLC and chromatography are often employed to ensure purity, a common query among laboratory technicians and QC specialists.

In summary, 1-(pyridin-4-yl)methyl-1,4-diazepane represents a compelling case study at the intersection of chemistry, pharmacology, and materials science. Its multifaceted applications—from drug design to catalysis—highlight its relevance in addressing contemporary scientific challenges, making it a valuable subject for further exploration and innovation.